CAY10606
CAY10606
5-Lipoxygenase (5-LO) initiates the synthesis of leukotrienes (LTs) from arachidonic acid, primarily in certain leukocyte populations. CAY10606 is a potent, reversible inhibitor of 5-LO, both in cell-free assays (IC50 = 86 nM) and in intact neutrophils (IC50 = 230 nM). It prevents the production of LTs in whole blood, whether 5-LO is activated with the calcium ionophore A23187 (IC50 = 1.6 μM) or formyl peptide (fMLP) following priming with lipopolysaccharide (IC50 = 830 nM). In rats subjected to carrageenan-induced pleurisy, CAY10606 significantly reduces both LT biosynthesis and the inflammatory reaction.
Brand Name:
Vulcanchem
CAS No.:
1159576-98-3
VCID:
VC0157621
InChI:
InChI=1S/C22H18ClNO3/c1-2-27-22(26)20-17-12-19(25)15-8-3-4-9-16(15)21(17)24-18(20)11-13-6-5-7-14(23)10-13/h3-10,12,24-25H,2,11H2,1H3
SMILES:
CCOC(=O)C1=C(NC2=C1C=C(C3=CC=CC=C32)O)CC4=CC(=CC=C4)Cl
Molecular Formula:
C22H18ClNO3
Molecular Weight:
379.84
CAY10606
CAS No.: 1159576-98-3
Reference Standards
VCID: VC0157621
Molecular Formula: C22H18ClNO3
Molecular Weight: 379.84
| CAS No. | 1159576-98-3 |
|---|---|
| Product Name | CAY10606 |
| Molecular Formula | C22H18ClNO3 |
| Molecular Weight | 379.84 |
| IUPAC Name | ethyl 2-[(3-chlorophenyl)methyl]-5-hydroxy-1H-benzo[g]indole-3-carboxylate |
| Standard InChI | InChI=1S/C22H18ClNO3/c1-2-27-22(26)20-17-12-19(25)15-8-3-4-9-16(15)21(17)24-18(20)11-13-6-5-7-14(23)10-13/h3-10,12,24-25H,2,11H2,1H3 |
| Standard InChIKey | UNDGVXYIMIZWAS-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(NC2=C1C=C(C3=CC=CC=C32)O)CC4=CC(=CC=C4)Cl |
| Description | 5-Lipoxygenase (5-LO) initiates the synthesis of leukotrienes (LTs) from arachidonic acid, primarily in certain leukocyte populations. CAY10606 is a potent, reversible inhibitor of 5-LO, both in cell-free assays (IC50 = 86 nM) and in intact neutrophils (IC50 = 230 nM). It prevents the production of LTs in whole blood, whether 5-LO is activated with the calcium ionophore A23187 (IC50 = 1.6 μM) or formyl peptide (fMLP) following priming with lipopolysaccharide (IC50 = 830 nM). In rats subjected to carrageenan-induced pleurisy, CAY10606 significantly reduces both LT biosynthesis and the inflammatory reaction. |
| Synonyms | 2-[(3-chlorophenyl)methyl]-5-hydroxy-1H-benz[g]indole-3-carboxylic acid, ethyl ester |
| Reference | 1.Karg, E.M.,Luderer, S.,Pergola, C., et al. Structural optimization and biological evaluation of 2-substituted 5-hydroxyindole-3-carboxylates as potent inhibitors of human 5-lipoxygenase. Journal of Medicinal Chemistry 52, 3474-3483 (2009). |
| PubChem Compound | 44157725 |
| Last Modified | Nov 11 2021 |
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